An In-depth Technical Guide to the Synthesis of C.I. 11119 (Solvent Yellow 56)
An In-depth Technical Guide to the Synthesis of C.I. 11119 (Solvent Yellow 56)
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis pathway and mechanism for C.I. 11119, a monoazo dye commonly known as Solvent Yellow 56 or 4-(diethylamino)azobenzene (B1223160). This document details the chemical reactions, mechanisms, experimental protocols, and relevant data for the laboratory-scale synthesis of this compound.
Introduction
C.I. 11119 is a yellow lipophilic dye used in various industrial applications, including the coloring of plastics, waxes, fats, and printing inks. Its synthesis is a classic example of diazo coupling, a fundamental reaction in the production of azo dyes. The overall synthesis is a two-step process involving the diazotization of aniline (B41778) to form a benzenediazonium (B1195382) salt, which is then coupled with N,N-diethylaniline to yield the final product.
Synthesis Pathway and Mechanism
The synthesis of C.I. 11119 proceeds through two key chemical transformations:
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Diazotization of Aniline: Aniline is treated with nitrous acid (HNO₂), typically generated in situ from sodium nitrite (B80452) (NaNO₂) and a strong acid like hydrochloric acid (HCl), at low temperatures (0-5 °C) to form benzenediazonium chloride.[1]
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Azo Coupling: The resulting benzenediazonium chloride is then reacted with N,N-diethylaniline. This is an electrophilic aromatic substitution reaction where the diazonium ion acts as the electrophile and the electron-rich N,N-diethylaniline acts as the nucleophile, leading to the formation of 4-(diethylamino)azobenzene.[2]
Mechanism of Diazotization
The diazotization of aniline involves the following steps:
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Formation of Nitrous Acid: Sodium nitrite reacts with hydrochloric acid to generate nitrous acid.
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Formation of the Nitrosonium Ion: Nitrous acid is protonated by the excess strong acid and subsequently loses a molecule of water to form the nitrosonium ion (NO⁺), which is a potent electrophile.
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Nucleophilic Attack by Aniline: The lone pair of electrons on the nitrogen atom of aniline attacks the nitrosonium ion.
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Proton Transfer and Dehydration: A series of proton transfers and the elimination of a water molecule lead to the formation of the stable benzenediazonium ion.
Mechanism of Azo Coupling
The azo coupling of benzenediazonium chloride with N,N-diethylaniline is an electrophilic aromatic substitution reaction with the following mechanism:
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Electrophilic Attack: The benzenediazonium ion, a weak electrophile, attacks the electron-rich aromatic ring of N,N-diethylaniline. The diethylamino group is a strong activating group and directs the substitution to the para position.
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Formation of a Sigma Complex: The attack results in the formation of a resonance-stabilized carbocation intermediate, also known as a sigma complex or arenium ion.
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Deprotonation: A base (such as water or the chloride ion) removes a proton from the carbon atom that was attacked by the diazonium ion, restoring the aromaticity of the ring and forming the final azo compound.
Experimental Protocols
The following is a representative experimental protocol for the synthesis of C.I. 11119.
Materials and Equipment
Materials:
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Aniline
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Sodium Nitrite (NaNO₂)
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Concentrated Hydrochloric Acid (HCl)
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N,N-diethylaniline
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Sodium Acetate (B1210297) (CH₃COONa)
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Ice
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Distilled Water
Equipment:
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Beakers (various sizes)
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Erlenmeyer flask
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Magnetic stirrer and stir bar
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Ice bath
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Buchner funnel and filter flask
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Glass stirring rod
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Graduated cylinders
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Thermometer
Procedure
Step 1: Diazotization of Aniline
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In a 250 mL beaker, dissolve 4.65 g (0.05 mol) of aniline in a mixture of 12.5 mL of concentrated hydrochloric acid and 25 mL of water.
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Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.
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In a separate beaker, dissolve 3.5 g (0.051 mol) of sodium nitrite in 10 mL of cold water.
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Slowly add the sodium nitrite solution dropwise to the cold aniline hydrochloride solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C.
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Stir the mixture for an additional 15 minutes after the addition is complete to ensure the complete formation of the benzenediazonium chloride solution.
Step 2: Azo Coupling with N,N-diethylaniline
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In a 500 mL beaker, dissolve 7.45 g (0.05 mol) of N,N-diethylaniline in 20 mL of a 10% aqueous hydrochloric acid solution.
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Cool this solution to 0-5 °C in an ice bath.
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Slowly add the previously prepared cold benzenediazonium chloride solution to the N,N-diethylaniline solution with vigorous stirring. Maintain the temperature at 0-5 °C throughout the addition.
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After the addition is complete, add a solution of 10 g of sodium acetate in 30 mL of water to the reaction mixture to adjust the pH. A colored precipitate of 4-(diethylamino)azobenzene will form.
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Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure complete coupling.
Step 3: Isolation and Purification
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Collect the precipitated dye by vacuum filtration using a Buchner funnel.
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Wash the filter cake with cold distilled water until the filtrate is neutral.
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Recrystallize the crude product from ethanol to obtain the purified C.I. 11119.
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Dry the purified product in a desiccator.
Data Presentation
| Parameter | Value | Reference |
| Reactants | ||
| Aniline | 4.65 g | Adapted from general procedures |
| Sodium Nitrite | 3.5 g | Adapted from general procedures |
| N,N-diethylaniline | 7.45 g | Adapted from general procedures |
| Reaction Conditions | ||
| Diazotization Temperature | 0-5 °C | [1] |
| Coupling Temperature | 0-5 °C | Adapted from general procedures |
| Product | ||
| Theoretical Yield | ~12.67 g | Calculated |
| Appearance | Reddish-yellow powder | [3] |
| Melting Point | 98-100 °C |
Visualizations
Synthesis Pathway
Caption: Overall synthesis pathway of C.I. 11119.
Diazotization Mechanism
Caption: Mechanism of the diazotization of aniline.
Azo Coupling Mechanism
Caption: Mechanism of the azo coupling reaction.
